Cas no 59403-53-1 (1-STEAROYL-2-PALMITOYL-SN-GLYCERO-3-PHOSPHOCHOLINE)

1-STEAROYL-2-PALMITOYL-SN-GLYCERO-3-PHOSPHOCHOLINE structure
59403-53-1 structure
Product Name:1-STEAROYL-2-PALMITOYL-SN-GLYCERO-3-PHOSPHOCHOLINE
CAS No:59403-53-1
MF:C42H84NO8P
MW:762.092035293579
CID:950097
PubChem ID:18631368
Update Time:2025-04-19

1-STEAROYL-2-PALMITOYL-SN-GLYCERO-3-PHOSPHOCHOLINE Chemical and Physical Properties

Names and Identifiers

    • 1-STEAROYL-2-PALMITOYL-SN-GLYCERO-3-PHOSPHOCHOLINE
    • 1-STERAOYL-2-PALMITOYL-SN-GLYCERO-3-PHOSPHORYLCHOLINE
    • 18:0-16:0 PC
    • SPPC
    • 1-octadecanoyl-2-hexadecanoyl-sn-glycero-3-phosphocholine; SPPC; PC(18:0/16:0)
    • (2R)-2-(palmitoyloxy)-3-(stearoyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate
    • Phosphatidylcholine(18:0/16:0)
    • 1-octadecanoyl-2-hexadecanoyl-sn-glycero-3-phosphocholine
    • 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium, 4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxohexadecyl)oxy]-, inner salt, 4-oxide, (7R)-
    • CS-0435709
    • [(2R)-2-hexadecanoyloxy-3-octadecanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
    • 59403-53-1
    • Q27145082
    • 18:0-16:0 PC, 1-stearoyl-2-palmitoyl-sn-glycero-3-phosphocholine, powder
    • DTXSID201336101
    • BYSIMVBIJVBVPA-RRHRGVEJSA-N
    • 1-C18:0-2-C16:0-phosphatidylcholine
    • PC(18:0/16:0)
    • SCHEMBL233582
    • 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium, 4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxohexadecyl)oxy]-, inner salt, 4-oxide, (R)-
    • BP-26328
    • (R)-2-(Palmitoyloxy)-3-(stearoyloxy)propyl (2-(trimethylammonio)ethyl) phosphate
    • LMGP01010742
    • CHEBI:75026
    • (2R)-2-(hexadecanoyloxy)-3-(octadecanoyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate
    • 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxohexadecyl)oxy]-,innersalt,4-oxide,(7R)-
    • G78241
    • HY-W440981
    • MDL: MFCD00672603
    • Inchi: 1S/C42H84NO8P/c1-6-8-10-12-14-16-18-20-21-23-24-26-28-30-32-34-41(44)48-38-40(39-50-52(46,47)49-37-36-43(3,4)5)51-42(45)35-33-31-29-27-25-22-19-17-15-13-11-9-7-2/h40H,6-39H2,1-5H3/t40-/m1/s1
    • InChI Key: BYSIMVBIJVBVPA-RRHRGVEJSA-N
    • SMILES: P(=O)([O-])(OC[C@@H](COC(CCCCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

  • Exact Mass: 761.59300
  • Monoisotopic Mass: 761.59345564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 52
  • Rotatable Bond Count: 42
  • Complexity: 857
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 14.5
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • PSA: 121.00000
  • LogP: 12.46220
  • Color/Form: 10 mg/mL (850465C-25mg)

1-STEAROYL-2-PALMITOYL-SN-GLYCERO-3-PHOSPHOCHOLINE Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • Storage Condition:−20°C

1-STEAROYL-2-PALMITOYL-SN-GLYCERO-3-PHOSPHOCHOLINE Pricemore >>

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